High photoluminescence quantum yield near-infrared emission from a lead-free ytterbium-doped double perovskite†
Materials Horizons Pub Date: 2022-06-13 DOI: 10.1039/D2MH00483F
Abstract
When excited by photons with energies greater than 2.2 eV, the bandgap energy, Yb-doped Cs2AgBiBr6 thin films synthesized via physical vapor deposition emit strong near-infrared luminescence centered at ∼1.24 eV via the Yb3+ 2F5/2 → 2F7/2 electronic transition. Robust, reproducible, and stable photoluminescence quantum yields (PLQY) as high as 82.5% are achieved with Cs2AgBiBr6 films doped with 8% Yb. This high PLQY indicates facile and efficient energy transfer from the perovskite host, Cs2AgBiBr6, to Yb, making Cs2AgBiBr6 the most promising lead-free down-conversion material.
Recommended Literature
- [1] The Core Diseasome†‡
- [2] Gd3+-Ion-induced carbon-dots self-assembly aggregates loaded with a photosensitizer for enhanced fluorescence/MRI dual imaging and antitumor therapy†
- [3] Characterization of thin films of the solid electrolyte LixMg1−2xAl2+xO4 (x = 0, 0.05, 0.15, 0.25)†
- [4] An apparent similarity between the mass spectral and thermal reactions of trans-pentafluorocinnamic acid. Synthesis of 5,6,7,8-tetrafluorocoumarin
- [5] Mechanisms of the blue emission of NaYF4:Tm3+ nanoparticles excited by an 800 nm continuous wave laser†
- [6] Target specificity of mammalian DNA methylation and demethylation machinery
- [7] Front cover
- [8] Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†
- [9] Photoinduced diradical formation and decay in uncomplexed and metal-bound benzotriazine systems: mechanistic implications to chemically and biologically relevant photochemistry
- [10] Inside back cover
Journal Name：Materials Horizons
Research Products
-
CAS no.: 156779-05-4
-
CAS no.: 174064-00-7
-
CAS no.: 169555-93-5
